Cas no 496-55-9 (D-Erythrulose (~0.3 M in Water, ~90%))

D-Erythrulose (~0.3 M in Water, ~90%) structure

496-55-9 structure

Product Name:D-Erythrulose (~0.3 M in Water, ~90%)

CAS No:496-55-9

MF:C₄H₈O₄

MW:120.103921890259

CID:932579

PubChem ID:5460177

Update Time:2025-04-19

D-Erythrulose (~0.3 M in Water, ~90%) Chemical and Physical Properties

Names and Identifiers

- (R)-1,3,4-Trihydroxybutan-2-one
- D-Erythrulose (1M in Water)
- (3R)-1,3,4-trihydroxybutan-2-one
- D-erythrulose
- (R)-1,3,4-trihydroxy-2-butanone
- (R)-1,3,4-trihydroxy-butan-2-one
- D-1,3,4-trihydroxy-butan-2-one
- D-glycero-Tetrulose
- D-tetrulose
- Erythrulose
- Glycerotetrulose
- (R)-Erythrulose
- SCHEMBL15478
- DB-297147
- D-Erythrulose (~0.3 M in Water, ~90%)
- 2-Butanone, 1,3,4-trihydroxy-, (3R)-
- D-Threulose
- UNII-09058VOU0Z
- 496-55-9
- D-Erythrulose (1M in Water), 90%
- C02022
- DTXSID80420085
- CHEBI:16023
- 09058VOU0Z
- Erythrulose, D-
- Q417337
- AKOS006372788
- Erythrulose, (-)-
- D-Glycero-2-tetrulose
- (3R)-1,3,4-trihydroxybutan-2-one;D-erythrulose;D-glycero-tetrulose
- DTXCID00370932
- Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h3,5-7H,1-2H2/t3-/m1/s1
- InChI Key： UQPHVQVXLPRNCX-GSVOUGTGSA-N
- SMILES： O[C@@H](C(CO)=O)CO

Computed Properties

Exact Mass: 120.04200
Monoisotopic Mass: 120.042259
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 80.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.8
XLogP3: -2

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: N/A
Boiling Point: 349.6±27.0 °C at 760 mmHg
Flash Point: 179.4°C
Refractive Index: 1.507
Solubility: Water
PSA: 77.76000
LogP: -2.09900
Vapor Pressure: 0.0±1.7 mmHg at 25°C

D-Erythrulose (~0.3 M in Water, ~90%) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

D-Erythrulose (~0.3 M in Water, ~90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E650145-5mg	D-Erythrulose (~0.3 M in Water, ~90%)	496-55-9		5mg	$ 82.00	2023-09-07
TRC	E650145-25mg	D-Erythrulose (~0.3 M in Water, ~90%)	496-55-9		25mg	$167.00	2023-05-18
TRC	E650146-5mg	D-Erythrulose (1M in Water), 90%	496-55-9		5mg	$ 58.00	2023-09-07
TRC	E650145-50mg	D-Erythrulose (~0.3 M in Water, ~90%)	496-55-9		50mg	$322.00	2023-05-18
TRC	E650146-25mg	D-Erythrulose (1M in Water), 90%	496-55-9		25mg	$ 133.00	2023-09-07
TRC	E650145-100mg	D-Erythrulose (~0.3 M in Water, ~90%)	496-55-9		100mg	$592.00	2023-05-18
TRC	E650146-50mg	D-Erythrulose (1M in Water), 90%	496-55-9		50mg	$ 259.00	2023-09-07
TRC	E650145-250mg	D-Erythrulose (~0.3 M in Water, ~90%)	496-55-9		250mg	$1154.00	2023-05-18
TRC	E650145-500mg	D-Erythrulose (~0.3 M in Water, ~90%)	496-55-9		500mg	$1774.00	2023-05-18
Biosynth	MD178896-5 mg	D-Erythrulose - 1M Aqueous solution	496-55-9		5mg	$127.05	2023-01-03

D-Erythrulose (~0.3 M in Water, ~90%) Production Method

Production Method 1

583-50-6

583-50-6

496-55-9

496-55-9

95-43-2

95-43-2

25691-81-0

25691-81-0

Reaction Conditions

1.1 Catalysts: Ammonium molybdenum oxide Solvents: Water

Reference

: Reactions of saccharides catalyzed by molybdate ions. XLVII. Effect of molybdate ions on transformation of lower aldoses

Konigstein, J.; Bilik, V., Chemical Papers, 1992, 46(4), 257-60

D-Erythrulose (~0.3 M in Water, ~90%) Raw materials

D-Erythrose

D-Erythrulose (~0.3 M in Water, ~90%) Preparation Products

D-Erythrulose (~0.3 M in Water, ~90%) Related Literature

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2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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